1,4-Benzodioxan-2-carboxamide, N-(2-(diethylamino)ethyl)-3-phenyl-, (E)-

• CAS RN: 100447-54-9
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (2S,3R)-N-[2-(diethylamino)ethyl]-2-phenyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C21H26N2O3/c1-3-23(4-2)15-14-22-21(24)20-19(16-10-6-5-7-11-16)25-17-12-8-9-13-18(17)26-20/h5-13,19-20H,3-4,14-15H2,1-2H3,(H,22,24)/t19-,20+/m0/s1
• InChI Key: BQKAIPBBWHMZKR-VQTJNVASSA-N
• Isomeric SMILES: CCN(CC)CCNC(=O)[C@H]1[C@@H](OC2=CC=CC=C2O1)C3=CC=CC=C3
• SMILES: CCN(CC)CCNC(=O)C1C(OC2=CC=CC=C2O1)C3=CC=CC=C3
• synonyms: 1,4-BENZODIOXAN-2-CARBOXAMIDE, N-(2-(DIETHYLAMINO)ETHYL)-3-PHENYL-, (E )-

Description

1,4-Benzodioxan-2-carboxamide, N-(2-(diethylamino)ethyl)-3-phenyl-, (E)-, commonly known as EMD-386088, is a selective serotonin 5-HT6 receptor antagonist. It has been studied for its potential use in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.

Mechanism Of Action

EMD-386088 is a selective antagonist of the serotonin 5-HT6 receptor. It is believed to improve cognitive function by increasing the release of acetylcholine in the brain. EMD-386088 has also been shown to have anti-inflammatory and anti-oxidant effects.

Biochemical And Physiological Effects

EMD-386088 has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have anti-inflammatory and anti-oxidant effects. EMD-386088 has been studied for its potential use in the treatment of obesity and diabetes.

Advantages And Limitations For Lab Experiments

EMD-386088 has several advantages for lab experiments. It has a high affinity for the 5-HT6 receptor, making it a useful tool for studying the role of this receptor in cognitive function. EMD-386088 has also been shown to have good bioavailability and a favorable pharmacokinetic profile. However, EMD-386088 has some limitations for lab experiments. It has a relatively short half-life, which may limit its usefulness in long-term studies. EMD-386088 is also relatively expensive, which may limit its availability for some research groups.

Future Directions

There are several future directions for research on EMD-386088. One area of interest is the potential use of EMD-386088 in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Further studies are needed to determine the optimal dosing and administration of EMD-386088 for these conditions. Another area of interest is the potential use of EMD-386088 in the treatment of obesity and diabetes. Further studies are needed to determine the mechanisms underlying the effects of EMD-386088 on metabolism and glucose homeostasis. Additionally, further studies are needed to determine the safety and efficacy of EMD-386088 in humans.

Synthesis Methods

EMD-386088 can be synthesized using a multi-step process involving the reaction of 1,4-benzodioxane with various reagents to form the desired product. The synthesis method has been described in detail in several research articles.

Scientific Research Applications

EMD-386088 has been extensively studied for its potential use in the treatment of cognitive disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. EMD-386088 has also been studied for its potential use in the treatment of obesity and diabetes.